Cas no 2228399-25-3 (3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal
• CAS No: 2228399-25-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6004881
• PubChem ID: 165610337
• Update Time: 2025-10-30

3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal
• 2228399-25-3
• EN300-1746037

• Inchi： 1S/C9H13NO/c1-7-6-9(4-3-5-11)8(2)10-7/h5-6,10H,3-4H2,1-2H3
• InChI Key： VYFODXBWRHEAGV-UHFFFAOYSA-N
• SMILES： O=CCCC1C=C(C)NC=1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.9Ų

Additional information on 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal

Introduction to 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal (CAS No. 2228399-25-3)

3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal, also known by its CAS number 2228399-25-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of pyrroles and features a distinctive 2,5-dimethyl-1H-pyrrole moiety attached to a propanal group. The combination of these functional groups imparts unique properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal is characterized by a five-membered heterocyclic ring with two methyl groups at the 2 and 5 positions, and an aldehyde group at the terminal end of a propyl chain. This structure provides a balance between aromatic stability and reactivity, making it an attractive candidate for various chemical transformations. The aldehyde group, in particular, is highly reactive and can participate in a wide range of reactions such as condensations, reductions, and oxidations.

In the context of pharmaceutical research, 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal has been explored for its potential as a building block in the synthesis of bioactive compounds. Pyrroles are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metallopharmaceuticals. Additionally, the presence of the aldehyde group allows for the introduction of various functional groups through selective chemical modifications, thereby expanding the scope of potential therapeutic applications.

Recent studies have highlighted the role of pyrrole derivatives in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that certain pyrrole-based compounds exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these compounds can selectively target specific enzymes involved in inflammatory pathways and cancer cell proliferation. The structural similarity between these compounds and 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal suggests that further investigation into its biological properties could yield valuable insights.

In materials science, 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal has been investigated as a precursor for the synthesis of functional polymers and organic semiconductors. The pyrrole moiety is known to contribute to conjugated systems that can enhance electronic properties such as conductivity and photoluminescence. By incorporating this compound into polymer chains or other macromolecular structures, researchers aim to develop materials with improved performance for applications in electronics and optoelectronics.

The synthesis of 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal typically involves multi-step processes that include the formation of the pyrrole ring followed by functionalization to introduce the aldehyde group. One common approach is to start with 2,5-dimethylpyrrole and use a suitable alkylation or acylation reaction to attach the propyl chain with an aldehyde terminus. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic routes, reducing waste and improving yield.

The safety profile of 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal is an important consideration for both laboratory use and industrial applications. While detailed toxicological data may be limited for this specific compound, general guidelines for handling pyrrole derivatives suggest that appropriate safety measures should be taken to prevent exposure through inhalation or skin contact. Laboratory personnel should use personal protective equipment (PPE) such as gloves and goggles when working with this compound.

In conclusion, 3-(2,5-dimethyl-1H-pyrrol-3-yl)propanal (CAS No. 2228399-25-3) is a versatile organic compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further research into its biological activities and potential uses in developing new drugs and advanced materials. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.